Cas no 2137862-20-3 (Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate)

Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate is a specialized sulfinate derivative used primarily as an intermediate in organic synthesis. Its key advantages include high reactivity in nucleophilic substitution reactions, making it valuable for constructing complex aromatic frameworks. The ethoxycarbonyl and nitro substituents enhance its versatility in further functionalization, while the sulfinate group facilitates efficient coupling reactions. This compound is particularly useful in pharmaceutical and agrochemical research for introducing sulfonyl or sulfone moieties. Its crystalline form ensures stability and ease of handling under controlled conditions. The product is typically employed in controlled environments due to its sensitivity to moisture and air, requiring proper storage to maintain purity and reactivity.
Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate structure
2137862-20-3 structure
Product Name:Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate
CAS No:2137862-20-3
MF:C10H10NNaO6S
MW:295.244272708893
CID:5907135
PubChem ID:165455295
Update Time:2025-05-22

Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

    • EN300-722844
    • 2137862-20-3
    • sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate
    • Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate
    • Inchi: 1S/C10H11NO6S.Na/c1-3-17-10(12)8-4-7(18(15)16)5-9(6(8)2)11(13)14;/h4-5H,3H2,1-2H3,(H,15,16);/q;+1/p-1
    • InChI Key: YZPZCMMIMNQLSY-UHFFFAOYSA-M
    • SMILES: S(C1C=C(C(C)=C(C(=O)OCC)C=1)[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 295.01265249g/mol
  • Monoisotopic Mass: 295.01265249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132Ų

Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-722844-1.0g
sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate
2137862-20-3
1g
$0.0 2023-06-06

Additional information on Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate

Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate (CAS No. 2137862-20-3)

The compound Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate (CAS No. 2137862-20-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a sulfinate group, an ethoxycarbonyl group, a methyl group, and a nitro group, all attached to a benzene ring. The presence of these groups imparts distinctive chemical and physical properties to the compound, making it suitable for various applications in research and industry.

Recent studies have highlighted the potential of Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate in the development of advanced materials, particularly in the synthesis of novel polymers and as an intermediate in pharmaceutical chemistry. The sulfinate group, for instance, has been shown to enhance the reactivity of the compound in certain polymerization reactions, leading to the creation of high-performance materials with tailored properties. Additionally, the nitro group contributes to the compound's ability to act as a precursor in the synthesis of bioactive molecules, opening new avenues for drug discovery.

The synthesis of Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have recently developed innovative methodologies that leverage green chemistry principles, such as using biodegradable solvents and minimizing waste generation. These advancements not only improve the efficiency of the synthesis process but also align with global sustainability goals.

One of the most promising applications of this compound lies in its use as an intermediate in the production of advanced pharmaceuticals. The ethoxycarbonyl group plays a crucial role in enabling specific chemical transformations that are essential for constructing complex molecular architectures. Furthermore, the methyl group enhances the stability of the compound during these transformations, making it an ideal building block for drug development.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate. Advanced quantum mechanical calculations have revealed that the compound exhibits unique electronic behavior due to the synergistic interaction between its functional groups. This understanding has paved the way for its application in electronic materials, such as organic semiconductors and conductive polymers.

In conclusion, Sodium 3-(ethoxycarbonyl)-4-methyl-5-nitrobenzene-1-sulfinate (CAS No. 2137862-20-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.

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